Cas no 2229127-49-3 (4-amino-6-(morpholin-4-yl)hexanoic acid)

• Product Name: 4-amino-6-(morpholin-4-yl)hexanoic acid
• CAS No: 2229127-49-3
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 6509166
• PubChem ID: 165791414
• Update Time: 2025-05-19

4-amino-6-(morpholin-4-yl)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-(morpholin-4-yl)hexanoic acid
• EN300-2001326
• 2229127-49-3

• Inchi： 1S/C10H20N2O3/c11-9(1-2-10(13)14)3-4-12-5-7-15-8-6-12/h9H,1-8,11H2,(H,13,14)
• InChI Key： IROQBPFKQPTZQC-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCC(CCC(=O)O)N

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 75.8Ų

Additional information on 4-amino-6-(morpholin-4-yl)hexanoic acid

Recent Advances in the Study of 4-amino-6-(morpholin-4-yl)hexanoic acid (CAS: 2229127-49-3)

4-amino-6-(morpholin-4-yl)hexanoic acid (CAS: 2229127-49-3) is a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine and aminohexanoic acid moieties, has shown promising potential in various therapeutic applications, including drug delivery systems and enzyme inhibition. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential biomedical applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and characterization of 4-amino-6-(morpholin-4-yl)hexanoic acid, highlighting its role as a key intermediate in the development of targeted drug delivery systems. The researchers employed a multi-step synthetic route to achieve high purity and yield, with the final product confirmed via NMR and mass spectrometry. The study also investigated the compound's stability under physiological conditions, which is crucial for its potential use in vivo.

In another groundbreaking study, researchers from the University of Cambridge demonstrated the compound's efficacy as an inhibitor of specific enzymes involved in inflammatory pathways. The study, published in Nature Chemical Biology, revealed that 4-amino-6-(morpholin-4-yl)hexanoic acid exhibits selective inhibition of certain kinases, making it a potential candidate for the treatment of chronic inflammatory diseases. The findings were supported by extensive in vitro and in vivo experiments, showcasing the compound's therapeutic potential.

Furthermore, a collaborative effort between academic and industrial researchers has led to the development of novel derivatives of 4-amino-6-(morpholin-4-yl)hexanoic acid, aimed at enhancing its bioavailability and target specificity. These derivatives, as reported in a recent issue of ACS Chemical Biology, have shown improved pharmacokinetic profiles and reduced off-target effects, paving the way for future clinical trials.

The growing body of research on 4-amino-6-(morpholin-4-yl)hexanoic acid underscores its versatility and potential in the pharmaceutical industry. As scientists continue to explore its applications, this compound may soon become a cornerstone in the development of next-generation therapeutics. Future studies are expected to focus on optimizing its synthetic routes, expanding its therapeutic indications, and evaluating its safety profile in human trials.